Cas no 2055-23-4 (1-Butanone,4-(methylamino)-1-(3-pyridinyl)-)

1-Butanone,4-(methylamino)-1-(3-pyridinyl)- is a specialized organic compound featuring a butanone backbone substituted with a methylamino group at the 4-position and a 3-pyridinyl moiety at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for bioactive molecules. The presence of both ketone and amine functional groups enhances its versatility in condensation and nucleophilic addition reactions. Its pyridine ring further contributes to coordination properties, making it relevant in ligand design. The compound's well-defined molecular architecture ensures consistent performance in synthetic applications, offering a balance of stability and reactivity for advanced chemical processes.

1-Butanone,4-(methylamino)-1-(3-pyridinyl)- structure

2055-23-4 structure

Product Name:1-Butanone,4-(methylamino)-1-(3-pyridinyl)-

CAS No:2055-23-4

MF:C₁₀H₁₄N₂O

MW:178.230962276459

MDL:MFCD09859673

CID:269634

PubChem ID:434

Update Time:2025-10-14

1-Butanone,4-(methylamino)-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 1-Butanone,4-(methylamino)-1-(3-pyridinyl)-
- 4-(methylamino)-1-pyridin-3-ylbutan-1-one
- 4-(methylamino)-1-(3-pyridinyl)-1-butanone
- 4-(methylamino)-1-(3-pyridyl)-1-butanone
- 1NJL277R65
- DTXSID80174551
- Q27117250
- SCHEMBL5415831
- UNII-1NJL277R65
- SY283926
- CHEBI:37753
- C20361
- EN300-8141092
- CHEMBL3544721
- MFCD09859673
- NS00115019
- 4-methylamino-1-pyridin-3-yl-butan-1-one
- FT-0671485
- 2055-23-4
- pseudooxynicotine
- 1-butanone, 4-(methylamino)-1-(3-pyridinyl)-
- 4-(methylamino)-1-(pyridin-3-yl)butan-1-one
- MDL： MFCD09859673
- Inchi： 1S/C10H14N2O/c1-11-6-3-5-10(13)9-4-2-7-12-8-9/h2,4,7-8,11H,3,5-6H2,1H3
- InChI Key： SGDIDUFQYHRMPR-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=CC=1)CCCNC

Computed Properties

Exact Mass: 178.11072
Monoisotopic Mass: 178.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 42Å²

Experimental Properties

Density: 1.033
Boiling Point: 318.9°Cat760mmHg
Flash Point: 146.7°C
Refractive Index: 1.513
PSA: 41.99

1-Butanone,4-(methylamino)-1-(3-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1191924-1g	4-(Methylamino)-1-(3-pyridyl)-1-butanone	2055-23-4	95%	1g	$1085	2024-07-19
eNovation Chemicals LLC	Y1191924-1g	4-(Methylamino)-1-(3-pyridyl)-1-butanone	2055-23-4	95%	1g	$1085	2025-02-19
eNovation Chemicals LLC	Y1191924-1g	4-(Methylamino)-1-(3-pyridyl)-1-butanone	2055-23-4	95%	1g	$1085	2025-02-20